Cas no 2138000-50-5 (5-chloro-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138000-50-5
• MF: C₁₀H₁₂ClN₃
• MW: 209.675380706787
• CID: 6246059
• PubChem ID: 165482440
• Update Time: 2025-10-23

5-chloro-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine
• 5-chloro-7-(2-methylpropyl)-[1,2,4]triazolo[1,5-a]pyridine
• 2138000-50-5
• EN300-1104547

• Inchi： 1S/C10H12ClN3/c1-7(2)3-8-4-9(11)14-10(5-8)12-6-13-14/h4-7H,3H2,1-2H3
• InChI Key： RHTSUBZGKTZXKF-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=NC=NN21)CC(C)C

Computed Properties

• Exact Mass: 209.0719751g/mol
• Monoisotopic Mass: 209.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-7-(2-methylpropyl)-1,2,4triazolo1,5-apyridine

Recent Advances in the Study of 5-Chloro-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine (CAS: 2138000-50-5)

The compound 5-chloro-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine (CAS: 2138000-50-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyridine core, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. Recent studies have focused on elucidating its molecular mechanisms, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 5-chloro-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine exhibits selective inhibition against specific kinase targets, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of targeted therapies.

In addition to its kinase inhibitory properties, recent investigations have explored the antimicrobial efficacy of this compound. Structural modifications of the triazolopyridine scaffold have been shown to enhance its activity against a range of bacterial and fungal pathogens. Notably, derivatives of 5-chloro-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine have demonstrated potent activity against drug-resistant strains, highlighting its potential as a candidate for addressing the growing challenge of antimicrobial resistance.

The synthetic chemistry of this compound has also been a focal point of recent research. Advances in catalytic methods and green chemistry approaches have enabled more efficient and scalable synthesis of 5-chloro-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine and its derivatives. These developments are critical for facilitating further preclinical and clinical studies, as they ensure a reliable supply of high-quality material for research and development purposes.

Looking ahead, the therapeutic potential of 5-chloro-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine is expected to be further validated through in vivo studies and translational research. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the development of this compound into clinically viable therapeutics. Future research directions may also include the exploration of its applications in other disease areas, such as neurodegenerative disorders and metabolic diseases.

In conclusion, the recent progress in the study of 5-chloro-7-(2-methylpropyl)-1,2,4-triazolo[1,5-a]pyridine underscores its significance as a versatile and promising scaffold in drug discovery. Continued research efforts will be essential to fully realize its potential and translate these findings into tangible medical advancements.